Cas no 1806696-09-2 (Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate)

• Product Name: Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate
• CAS No: 1806696-09-2
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4957696
• Update Time: 2025-10-31

Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-3-10-5-6-11(13(16)7-8-15)9-12(10)14(17)18-4-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： IYFRIOUKSZHHDL-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(CC)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate

Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate (CAS No. 1806696-09-2): A Comprehensive Overview

Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate, identified by its Chemical Abstracts Service (CAS) number 1806696-09-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and material science. The compound's molecular structure, featuring a benzoate core substituted with ethyl and 3-chloropropanoyl groups, presents a rich ground for exploration in various chemical and biological contexts.

The synthesis of Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate involves intricate organic transformations that highlight the compound's synthetic utility. The benzoate moiety, a well-known pharmacophore, is often integrated into drug molecules due to its ability to modulate biological pathways. The presence of the ethyl and 3-chloropropanoyl substituents further enhances the compound's versatility, allowing for diverse functionalization and interaction with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In the realm of pharmaceutical research, Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate has been explored for its potential role in modulating neurological pathways. Studies have indicated that derivatives of benzoic acid, such as this compound, may interact with specific enzymes and receptors involved in neurodegenerative diseases. The chloropropanoyl group, in particular, has been identified as a key structural element that can influence the compound's pharmacokinetic properties, including solubility and metabolic stability. These characteristics are crucial for designing drugs that require prolonged bioavailability and targeted action.

Recent research has also highlighted the compound's significance in the development of novel agrochemicals. The structural features of Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate make it a promising candidate for creating bioactive molecules that can interact with plant growth regulators and defense mechanisms. By leveraging its benzoate core and substituents, scientists have been able to design compounds that exhibit herbicidal or pesticidal properties while maintaining environmental safety. This dual functionality positions Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate as a versatile tool in both pharmaceutical and agricultural research.

The compound's chemical properties also make it an attractive intermediate in industrial applications. Its stability under various reaction conditions allows for its use in multi-step syntheses where high yields and selectivity are required. Additionally, the presence of reactive sites such as the ester group provides opportunities for further derivatization, enabling the creation of a wide range of functional materials. These attributes are particularly valuable in industries that require custom-tailored chemical entities for specific applications.

From a regulatory perspective, Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate benefits from stringent quality control measures that ensure its purity and consistency. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee that the compound meets the necessary standards for research and commercial use. This adherence to regulatory guidelines not only enhances the reliability of the product but also fosters trust among researchers who rely on high-quality chemical reagents for their work.

The future prospects of Ethyl 5-(3-chloropropanoyl)-2-ethylbenzoate are promising, with ongoing studies exploring its potential in emerging fields such as medicinal chemistry and materials science. The compound's unique structural features continue to inspire innovative research approaches, driving advancements in both academic and industrial settings. As our understanding of its properties grows, so does its potential to contribute to breakthroughs in health care and sustainable technology.